Cas no 1807069-31-3 (Methyl 5-(chloromethyl)-4-(difluoromethyl)-2-fluoropyridine-3-acetate)

• Product Name: Methyl 5-(chloromethyl)-4-(difluoromethyl)-2-fluoropyridine-3-acetate
• CAS No: 1807069-31-3
• MF: C₁₀H₉ClF₃NO₂
• MW: 267.632172346115
• CID: 4886590
• Update Time: 2025-05-22

Methyl 5-(chloromethyl)-4-(difluoromethyl)-2-fluoropyridine-3-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-(chloromethyl)-4-(difluoromethyl)-2-fluoropyridine-3-acetate

• Inchi： 1S/C10H9ClF3NO2/c1-17-7(16)2-6-8(9(12)13)5(3-11)4-15-10(6)14/h4,9H,2-3H2,1H3
• InChI Key： SBWBUZUDRMADEL-UHFFFAOYSA-N
• SMILES： ClCC1=CN=C(C(CC(=O)OC)=C1C(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 268
• XLogP3: 2.1
• Topological Polar Surface Area: 39.2

Additional information on Methyl 5-(chloromethyl)-4-(difluoromethyl)-2-fluoropyridine-3-acetate

Recent Advances in the Study of Methyl 5-(chloromethyl)-4-(difluoromethyl)-2-fluoropyridine-3-acetate (CAS: 1807069-31-3)

Methyl 5-(chloromethyl)-4-(difluoromethyl)-2-fluoropyridine-3-acetate (CAS: 1807069-31-3) is a fluorinated pyridine derivative that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound serves as a key intermediate in the synthesis of various biologically active molecules, particularly those targeting central nervous system (CNS) disorders and infectious diseases. Recent studies have highlighted its potential in the development of novel therapeutics, owing to its unique chemical properties and versatile reactivity.

The structural features of Methyl 5-(chloromethyl)-4-(difluoromethyl)-2-fluoropyridine-3-acetate, including the presence of multiple halogen substituents, make it a valuable building block for the construction of complex molecules. Researchers have exploited its reactivity in nucleophilic substitution reactions, enabling the introduction of diverse functional groups. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the synthesis of potent kinase inhibitors, which showed promising activity against neurodegenerative diseases such as Alzheimer's and Parkinson's.

In addition to its role in CNS drug development, Methyl 5-(chloromethyl)-4-(difluoromethyl)-2-fluoropyridine-3-acetate has been investigated for its antimicrobial properties. A recent preprint on bioRxiv reported its incorporation into novel antibiotic scaffolds, which exhibited broad-spectrum activity against drug-resistant bacterial strains, including MRSA and ESBL-producing E. coli. The study emphasized the compound's ability to enhance membrane permeability and disrupt bacterial cell wall synthesis, suggesting its potential as a lead compound for next-generation antibiotics.

From a synthetic chemistry perspective, advancements in the scalable production of Methyl 5-(chloromethyl)-4-(difluoromethyl)-2-fluoropyridine-3-acetate have been achieved through continuous flow chemistry techniques. A 2024 publication in Organic Process Research & Development detailed an optimized, high-yield synthesis route that minimizes hazardous byproducts and improves overall efficiency. This development is particularly significant for industrial-scale applications, where safety and cost-effectiveness are critical considerations.

Ongoing research is exploring the compound's potential in other therapeutic areas, including oncology and inflammation. Preliminary data from a collaborative study between academic and industry researchers indicate that derivatives of Methyl 5-(chloromethyl)-4-(difluoromethyl)-2-fluoropyridine-3-acetate may modulate specific inflammatory pathways, offering new avenues for treating autoimmune diseases. Further investigations are underway to elucidate the structure-activity relationships and optimize the pharmacokinetic profiles of these derivatives.

In conclusion, Methyl 5-(chloromethyl)-4-(difluoromethyl)-2-fluoropyridine-3-acetate (CAS: 1807069-31-3) represents a versatile and promising scaffold in modern drug discovery. Its applications span multiple therapeutic areas, and recent advancements in synthesis and derivatization have expanded its potential utility. Future research will likely focus on further optimizing its properties and exploring novel biological targets, solidifying its role as a cornerstone in medicinal chemistry.